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Compound of Interest

Compound Name: KU-55933

Cat. No.: B1683988

Application Notes and Protocols for KU-55933

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and
experimental use of KU-55933, a potent and selective inhibitor of the Ataxia-Telangiectasia
Mutated (ATM) kinase.

Product Information

e Product Name: KU-55933

Synonyms: ATM Kinase Inhibitor

Molecular Formula: C21H17NO3S:2

Molecular Weight: 395.49 g/mol

CAS Number: 587871-26-9

Solubility

KU-55933 exhibits varying solubility in common laboratory solvents. It is crucial to use fresh,
anhydrous solvents, as moisture can reduce solubility, particularly in DMSO.[1] Sonication or
gentle warming (to 37°C) can aid in dissolution.[2][3]
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Table 1: Solubility of KU-55933 in DMSO and Ethanol

. Molar
Concentration . L.
Solvent Concentration Notes Citations
(mg/mL)
(mM)
Use fresh,
DMSO 39 98.61 moisture-free [1]
DMSO.
With gentle
>41.67 >105.4 ] [2]
warming.
10 - 40 25.3-101.1 [4][5][6]
Sonication is
16.67 42.14 [3]
recommended.
up to 39.55 up to 100
Ethanol 19.77 - 20 50 -50.6 [6]
10 25.3 [5]
Sonication is
19.8 50.06 [3]
recommended.

Some sources
Insoluble Insoluble ) - [1][2]
report insolubility.

Stock Solution Preparation and Storage

Preparation of a 10 mM DMSO Stock Solution:
e Weigh out 3.95 mg of KU-55933 powder.
e Add 1 mL of anhydrous DMSO.

» Vortex and/or sonicate until the compound is completely dissolved. Gentle warming to 37°C
for 10 minutes can assist dissolution.[2]
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Storage:
e Solid: Store desiccated at -20°C for up to 2 years.[6]

e Stock Solutions: Aliquot and store at -20°C for up to 1 month or at -80°C for up to 1 year to
avoid repeated freeze-thaw cycles.[6][7]

Mechanism of Action and Selectivity

KU-55933 is a potent, ATP-competitive inhibitor of ATM kinase.[3][5] It exhibits high selectivity
for ATM over other phosphatidylinositol 3-kinase-related kinases (PIKKs) such as DNA-PK,
MTOR, PI3K, Pl4K, and ATR.

Table 2: Inhibitory Activity of KU-55933 against Various Kinases

Target Kinase ICs0 (NM) Ki (nM) Citations
ATM 12.9-13 2.2 (1112151171
DNA-PK 2,000 - 2,500 [1]

mTOR 9,300 [1]

PI3K 16,600 [1]

Pl14K >100,000

ATR >100,000

Experimental Protocols

This assay measures the ability of KU-55933 to inhibit ATM-mediated phosphorylation of a
substrate, such as p53.

Materials:
e Hela nuclear extract

e Anti-ATM antibody

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://focusbiomolecules.com/ku-55933-atm-kinase-inhibitor/
https://focusbiomolecules.com/ku-55933-atm-kinase-inhibitor/
https://www.medchemexpress.com/KU-55933.html
https://www.benchchem.com/product/b1683988?utm_src=pdf-body
https://www.targetmol.com/compound/ku-55933
https://www.caymanchem.com/product/16336/ku-55933
https://www.benchchem.com/product/b1683988?utm_src=pdf-body
https://www.selleckchem.com/products/KU-55933.html
https://www.apexbt.com/ku-55933.html
https://www.caymanchem.com/product/16336/ku-55933
https://www.medchemexpress.com/KU-55933.html
https://www.selleckchem.com/products/KU-55933.html
https://www.selleckchem.com/products/KU-55933.html
https://www.selleckchem.com/products/KU-55933.html
https://www.benchchem.com/product/b1683988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Protein A-Sepharose beads
e Substrate: Glutathione S-transferase-p53N66 (GST-p53)

e ATM assay buffer (25 mM HEPES pH 7.4, 75 mM NaCl, 3 mM MgClz, 2 mM MnClz, 50 yM
NasVOa, 500 uM DTT, 5% v/v glycerol)

e ATP
o KU-55933 dissolved in DMSO
o 96-well plates

o ELISA detection reagents (phospho-serine 15 p53 antibody, HRP-conjugated secondary
antibody, chemiluminescent substrate)

Protocol:

o Immunoprecipitate ATM from HelLa nuclear extract using an anti-ATM antibody and Protein
A-Sepharose beads.[1][3]

e In a 96-well plate, incubate the ATM-containing Sepharose beads with 1 ug of GST-p53
substrate in ATM assay buffer.[1]

e Add varying concentrations of KU-55933 or DMSO (vehicle control) and incubate for 10
minutes with gentle shaking at 37°C.[1]

« Initiate the kinase reaction by adding ATP to a final concentration of 50 uM.[1]
e Incubate for 1 hour at 37°C.[1]

o Centrifuge the plate to pellet the beads and transfer the supernatant to a new 96-well plate
for analysis.[3]

o Detect the level of phosphorylated GST-p53 using a standard ELISA method with a phospho-
serine 15 p53 antibody.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [KU-55933 solubility in DMSO and ethanol for
experimental use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683988#ku-55933-solubility-in-dmso-and-ethanol-
for-experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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